Cas no 957477-71-3 (1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid)

• Product name: 1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid
• CAS No: 957477-71-3
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• CID: 4723270

1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid
• 1-((1-Ethyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylic acid
• ASN 13503569
• 1-(1-ethylpyrazol-4-ylsulfonyl)piperidine-3-carboxylic acid
• 1-(1-ethylpyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid

• Inchi： 1S/C11H17N3O4S/c1-2-13-8-10(6-12-13)19(17,18)14-5-3-4-9(7-14)11(15)16/h6,8-9H,2-5,7H2,1H3,(H,15,16)
• InChI Key： GOOBIKOWUWDCJO-UHFFFAOYSA-N
• SMILES： S(C1C=NN(CC)C=1)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 434
• Topological Polar Surface Area: 101

Additional information on 1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid

1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid (CAS No. 957477-71-3): An Overview

1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid (CAS No. 957477-71-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine carboxylic acids and features a unique structural motif that includes a pyrazole sulfonyl group. The combination of these functional groups endows the molecule with a range of biological activities, making it a valuable candidate for further research and development.

The pyrazole sulfonyl moiety is known for its ability to modulate various biological targets, including enzymes and receptors. In particular, this functional group has been shown to exhibit potent inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways. The piperidine carboxylic acid scaffold, on the other hand, provides structural flexibility and enhances the compound's pharmacokinetic properties, such as solubility and bioavailability.

Recent studies have highlighted the potential of 1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid has also shown potential in the field of oncology. Research conducted at the National Cancer Institute revealed that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it could be developed into an effective anticancer agent with minimal side effects.

The pharmacological profile of 1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid has been further characterized through extensive in vitro and in vivo studies. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring that the drug can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

The safety profile of 1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a viable drug candidate for clinical development.

In conclusion, 1-(1-Ethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid (CAS No. 957477-71-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as anti-inflammatory and anticancer drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.